Cas no 1865089-54-8 (N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide)

• Product Name: N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide
• CAS No: 1865089-54-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5456590
• PubChem ID: 130520615
• Update Time: 2025-05-25

N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS033934925
• N-[1-(1-Methylpyrazol-4-yl)ethyl]prop-2-enamide
• 1865089-54-8
• Z2034642310
• EN300-2560427
• N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]prop-2-enamide
• N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide

• Inchi： 1S/C9H13N3O/c1-4-9(13)11-7(2)8-5-10-12(3)6-8/h4-7H,1H2,2-3H3,(H,11,13)
• InChI Key： FGJOKKMYJHJBGS-UHFFFAOYSA-N
• SMILES： C(NC(C1=CN(C)N=C1)C)(=O)C=C

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 383.1±34.0 °C(Predicted)
• pka: 13.99±0.46(Predicted)

Additional information on N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide

Comprehensive Overview of N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide (CAS No. 1865089-54-8)

In the rapidly evolving field of chemical research and pharmaceutical development, N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide (CAS No. 1865089-54-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 1865089-54-8, belongs to a class of pyrazole derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, material science, and agrochemical innovations.

The molecular structure of N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide features a 1-methyl-1H-pyrazole core linked to an acrylamide moiety, a combination that offers versatility in synthetic applications. This structural motif is particularly relevant in the design of small-molecule inhibitors and polymeric materials, aligning with current trends in personalized medicine and sustainable chemistry. Recent studies highlight its potential as a building block for functional polymers, addressing growing demand for eco-friendly materials in industries ranging from healthcare to electronics.

One of the most searched questions regarding this compound revolves around its synthetic routes and scalability. Modern organic chemists emphasize the importance of atom-efficient methodologies for producing N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide, with particular focus on catalytic processes and green chemistry principles. The compound's solubility profile and stability under various conditions are also frequent topics in research forums, reflecting the practical challenges faced in formulation development.

From a therapeutic perspective, the pyrazole-acrylamide hybrid structure of CAS No. 1865089-54-8 shows promise in modulating protein-protein interactions, a hot topic in targeted cancer therapies and neurodegenerative disease research. Its potential as a pharmacophore in kinase inhibitors is particularly noteworthy, given the pharmaceutical industry's ongoing pursuit of selective kinase modulators with improved safety profiles. These applications position the compound at the intersection of medicinal chemistry and biotechnology, two fields experiencing exponential growth.

Analytical characterization of N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and HPLC purity analysis. The compound's chromatographic behavior and spectral fingerprints are well-documented in scientific databases, facilitating quality control in research and production settings. These analytical aspects are crucial for researchers troubleshooting synthetic byproducts or optimizing purification protocols.

In material science applications, the acrylamide functionality of this compound enables participation in radical polymerization reactions, making it valuable for creating smart polymers with responsive properties. This aligns with current interests in stimuli-responsive materials for drug delivery systems and self-healing coatings. The 1-methylpyrazole component additionally contributes to coordination chemistry applications, potentially serving as a ligand in catalytic systems or metal-organic frameworks (MOFs).

Storage and handling recommendations for CAS No. 1865089-54-8 emphasize protection from moisture and prolonged exposure to light, with suggested storage under inert atmosphere at low temperatures. These precautions reflect the compound's chemical stability requirements, a practical consideration for both research laboratories and industrial-scale operations. Proper material safety data should always be consulted prior to working with this chemical entity.

The commercial availability of N-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-2-propenamide from specialty chemical suppliers has increased in recent years, responding to growing demand from both academic and industrial researchers. Pricing trends and bulk purchase options are common search queries, indicating the compound's transition from a research chemical to a development-stage material with broader applications. Suppliers typically offer various packaging configurations and purity grades to accommodate different research needs.

Future research directions for this compound likely include exploration of its structure-activity relationships in biological systems, optimization of its polymerization characteristics, and development of novel derivatives with enhanced properties. The scientific community continues to investigate its potential in click chemistry applications and as a versatile synthon in multicomponent reactions. These developments position CAS No. 1865089-54-8 as a compound of enduring interest in both fundamental and applied research contexts.